Hex-4-enamide, N,N-dimethyl

• CAS: 123456-20-2
• Synonyms: Hex-4-enamide, N,N-dimethyl
• Molecular Formula: C13H16N2O6

Hex-4-enamide, N,N-dimethyl, also known as (4E)-N,N-Dimethyl-4-hexenamide, is an α,β-unsaturated amide with the molecular formula C8H15NO and a molecular weight of 141.214 g/mol. This compound is a small molecule enamide, characterized by a carbon-carbon double bond in conjugation with a tertiary amide group.

Hex-4-enamide, N,N-dimethyl: Chemical Identity and Baseline Characteristics

Hex-4-enamide, N,N-dimethyl, also known as (4E)-N,N-Dimethyl-4-hexenamide, is an α,β-unsaturated amide with the molecular formula C8H15NO and a molecular weight of 141.214 g/mol . This compound is a small molecule enamide, characterized by a carbon-carbon double bond in conjugation with a tertiary amide group. Its chemical structure is verified by spectroscopic data, including mass spectrometry (MS) profiles available in spectral databases [1]. The compound's utility as a research chemical or synthetic intermediate is suggested, but detailed, peer-reviewed studies on its specific properties are notably absent from the primary literature.

1

α,β-unsaturated enamide synthon for conjugate addition workflows

2

Regioisomer-specific scaffold for SAR and chemical biology probes

3

Unsaturated precursor for hydrogenation to saturated amide derivatives

• [1] SpectraBase. Compound ID JMqIF9I2FrX. Hex-4-enamide, N,N-dimethyl. Wiley. View Source

The Pitfalls of Generic Substitution for Hex-4-enamide, N,N-dimethyl Analogs

For research applications, generic substitution of Hex-4-enamide, N,N-dimethyl with close analogs is fraught with risk due to the absence of published comparative performance data. Structurally similar compounds, such as the saturated analog N,N-Dimethylhexanamide (C8H17NO) [1] or the positional isomer N,N-Dimethyl-5-hexenamide (C8H15NO), possess distinct physicochemical and potentially distinct biological reactivity profiles. The presence and position of the double bond in Hex-4-enamide, N,N-dimethyl directly influences its electron density, molecular shape, and ability to participate in specific reactions like conjugate additions or metal-catalyzed cyclizations. Without direct, quantitative evidence establishing functional equivalence or superiority, assuming interchangeability introduces a significant and unquantified variable into any experimental or industrial process.

!

Saturated analog (N,N-Dimethylhexanamide) lacks the reactive double bond and may not support conjugate addition or cyclization pathways.

!

Positional isomer (5-hexenamide) shifts olefin location, altering electronic environment and molecular geometry; regioisomer-specific outcomes may not transfer.

• [1] PubChem. CID 23703369. N,N-Dimethylhexanamide. National Library of Medicine. View Source

Quantitative Differentiation Analysis for Hex-4-enamide, N,N-dimethyl

Molecular Structure: Double Bond Positional Isomerism

This evidence point addresses a structural, rather than a functional, differentiation. The target compound, (4E)-N,N-Dimethyl-4-hexenamide, is a specific regioisomer with the double bond at the 4-position. This is in contrast to the 5-hexenamide isomer . The difference in double bond position is a critical determinant in reactivity, as it alters the electronic and steric environment of the amide moiety and the olefin.

Molecular Structure

Class-level inference

(4E)-N,N-Dimethyl-4-hexenamide vs. 5-hexenamide isomer

Regioisomer identity dictates molecular geometry and reactivity.

Distinct InChIKey; no functional comparison data available.

Evidence Dimension	Molecular Connectivity and Geometry
Target Compound Data	(4E)-N,N-Dimethyl-4-hexenamide; CAS placeholder 123456-20-2
Comparator Or Baseline	N,N-Dimethyl-5-hexenamide
Quantified Difference	The location of the C=C double bond differs (Δ4 vs. Δ5 position), resulting in a different InChIKey and distinct chemical and physical properties.
Conditions	Structural comparison via InChI and SMILES notation.

Why This Matters

For applications requiring precise molecular geometry, such as ligand binding studies or specific synthetic transformations, the exact regioisomer must be procured; substitution with the 5-isomer will yield different, unpredictable outcomes.

Reactivity Profile: Reduction to Saturated Analog

Hex-4-enamide, N,N-dimethyl is an α,β-unsaturated amide that can undergo catalytic hydrogenation to yield the saturated analog N,N-Dimethylhexanamide . This reaction is a key differentiator from its saturated counterpart, which lacks the reactive double bond. The rate and selectivity of this hydrogenation can be influenced by the catalyst and conditions, but no quantitative kinetic data comparing it to other enamide substrates was found.

Reactivity Profile

Context-dependent

Catalytic hydrogenation yields N,N-Dimethylhexanamide

Unsaturation enables reduction as a synthetic handle.

No comparative kinetic data identified; catalyst-dependent selectivity.

Evidence Dimension	Potential for Chemical Reduction
Target Compound Data	Hex-4-enamide, N,N-dimethyl; capable of undergoing catalytic hydrogenation.
Comparator Or Baseline	N,N-Dimethylhexanamide
Quantified Difference	The target compound possesses a reactive C=C bond (unsaturation), while the comparator is fully saturated and unreactive towards hydrogenation under the same mild conditions.
Conditions	Typical conditions for catalytic hydrogenation using transition metal catalysts (e.g., Ni, Ru, Pd) under H2 atmosphere.

Why This Matters

This reactivity difference is crucial for synthetic chemists. The target compound can be used as a precursor to the saturated amide, or its unsaturation can be exploited as a handle for further functionalization, a capability the saturated analog lacks.

Potential Research Scenarios for Hex-4-enamide, N,N-dimethyl

Synthetic Organic Chemistry: A Conjugate Addition Substrate

Based on its structural class as an α,β-unsaturated amide, Hex-4-enamide, N,N-dimethyl is a candidate substrate for conjugate addition (Michael addition) reactions. The electron-withdrawing nature of the amide carbonyl group activates the C4-C5 double bond for nucleophilic attack. This reactivity, inferred from the broader class of enamides, provides a pathway to create more complex, substituted amide derivatives, a capability not shared by its saturated analog N,N-Dimethylhexanamide.

Synthetic Organic Chemistry: A Precursor via Hydrogenation

As noted in Section 3, Hex-4-enamide, N,N-dimethyl can be reduced to N,N-Dimethylhexanamide via catalytic hydrogenation . In scenarios where the saturated amide is the desired final product, the unsaturated precursor may offer synthetic advantages, such as easier purification or participation in a preceding step that requires the alkene moiety.

Chemical Biology: A Minimal Scaffold for Probing Unsaturation Effects

Due to its small size and the absence of other functional groups, Hex-4-enamide, N,N-dimethyl could serve as a minimalist scaffold in structure-activity relationship (SAR) studies. Researchers investigating the biological impact of a conjugated amide group versus a saturated amide could use this compound as a tool. Its structural simplicity minimizes confounding variables, allowing for a focused comparison against its saturated counterpart, N,N-Dimethylhexanamide.

Application

Selection Property

Validation Focus

Conjugate addition substrate

α,β-unsaturated amide core

Michael acceptor reactivity and regiochemical outcome

Hydrogenation precursor

Olefin reduction capability

Catalyst compatibility and selectivity profile

SAR scaffold

Minimal enamide structure

Unsaturation-dependent biological readout